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Compound of Interest

Compound Name: Hitec

Cat. No.: B13729832

This technical guide provides a comprehensive overview of two distinct materials marketed
under the "Hitec" brand: Hitec Molten Salt, a eutectic inorganic salt mixture for thermal energy
applications, and Hitec High-Density Polyethylene (HDPE), a versatile polymer for engineering
applications. This document is intended for researchers, scientists, and drug development
professionals, offering detailed data on material composition, physicochemical properties, and
standardized experimental protocols for their characterization.

Hitec Molten Salt

Hitec molten salt is a eutectic mixture of inorganic salts primarily used as a heat transfer fluid
and for thermal energy storage.[1] Its low melting point and high thermal stability make it
suitable for a variety of high-temperature applications.[2]

Material Composition

Hitec is a ternary eutectic mixture of potassium nitrate (KNOs), sodium nitrite (NaNO3z), and
sodium nitrate (NaNOs).[1][3] The precise eutectic composition is crucial for achieving the low
melting point. The composition is reported by weight percent as follows:
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Component Formula Composition (wt%)
Potassium Nitrate KNOs 53%

Sodium Nitrite NaNO:2 40%

Sodium Nitrate NaNOs 7%

Table 1. Composition of Hitec Molten Salt.[4][5]

Physicochemical Properties

The key properties of Hitec molten salt are its thermal characteristics, which are summarized in
the table below.

Property Value Test Method/Conditions

Melting Point 142 °C (288 °F) DSC

] 149 °C to 538 °C (300 °F to
Operating Temperature Range

1000 °F)
Specific Heat Capacity (Cp) ~1.45 J/g-K DSC
o 2.263 - 7.689 x 10~ T(°C) _
Density (liquid) Volumetric Method
g/cm3

Table 2: Physicochemical properties of Hitec Molten Salt.[6][7]

Experimental Protocols

1. Thermal Analysis using Differential Scanning Calorimetry (DSC)

The melting point and specific heat capacity of Hitec molten salt are determined using
Differential Scanning Calorimetry (DSC).

e Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. Phase transitions like melting result in endothermic peaks, from
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which the melting point and latent heat can be determined. Specific heat capacity is
calculated from the heat flow required to increase the sample's temperature.

o Apparatus: A differential scanning calorimeter equipped with a furnace capable of reaching at
least 600 °C, and an inert gas supply (e.g., nitrogen or argon) to prevent oxidative
degradation of the salt at high temperatures.[3]

e Procedure:

o Asmall, precisely weighed sample of the salt (typically 5-10 mg) is hermetically sealed in
an aluminum or graphite crucible.

o An empty, sealed crucible is used as a reference.
o The sample and reference are placed in the DSC cell.
o The cell is purged with an inert gas.

o Atemperature program is initiated, typically involving heating the sample at a constant rate
(e.g., 5-10 °C/min) through its melting range.[3]

o The heat flow to the sample is recorded as a function of temperature.

o The melting point is determined as the onset temperature of the melting endotherm. The
specific heat capacity is calculated from the DSC curve in the liquid region.[3][5]

Logical Workflow for Material Selection

The following diagram illustrates a simplified decision-making process for selecting a heat
transfer fluid, a primary application for Hitec molten salt.
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Define Operating Temperature Range
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Heat Transfer Fluid Selection Workflow

Hitec High-Density Polyethylene (HDPE)

Hitec HDPE is a versatile thermoplastic polymer known for its high strength-to-density ratio.[8]
It exhibits excellent impact strength, scratch resistance, and chemical resistance, making it
suitable for a wide range of applications, including machined parts, chemical tanks, and food
processing equipment.[8][9]

Material Composition

Hitec HDPE is a homopolymer of ethylene. Its properties are primarily determined by its high
density, molecular weight, and crystalline structure. It is often available in different grades, such
as 300 and 500 grade, with the higher number indicating a higher density and potentially
enhanced performance.[10]
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Physicochemical Properties

The typical physical and mechanical properties of Hitec HDPE are summarized in the table
below. Note that these are typical values and can vary depending on the specific grade and
processing conditions.

Property Value ASTM Test Method
Density 0.95-0.97 g/cm3 D792

Tensile Strength at Yield 25 - 31 MPa (3600 - 4500 psi) D638

Elongation at Break > 600% D638

Flexural Modulus 1.1-1.5 GPa (160 - 220 kpsi) D790

Hardness (Shore D) 65-70 D2240

Water Absorption (24 hr) <0.01% D570

Heat Deflection Temp. @ 66

_ 70 - 80 °C (158 - 176 °F) D648
psi

Table 3: Typical physicochemical properties of Hitec HDPE.

Experimental Protocols
1. Tensile Properties Testing (ASTM D638)

The tensile strength, elongation, and tensile modulus of Hitec HDPE are determined according
to the ASTM D638 standard.[1][11]

e Principle: A standardized "dog-bone" shaped specimen is pulled apart at a constant rate of
speed until it fractures. The force required to pull the specimen and the amount it stretches
are measured.

o Apparatus: A universal testing machine (UTM) equipped with grips to hold the specimen and
a load cell to measure the applied force. An extensometer is used to accurately measure the
elongation of the specimen.[12]
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e Procedure:

(¢]

Test specimens are prepared by injection molding or machining from a sheet of Hitec
HDPE into the specified "dog-bone" shape (Type | is common).[11]

o The specimen is mounted securely in the grips of the UTM.
o The extensometer is attached to the gauge section of the specimen.

o The test is initiated, and the specimen is pulled at a constant crosshead speed until it
breaks.

o The load and extension data are recorded throughout the test.

o From the resulting stress-strain curve, the tensile strength, elongation at break, and tensile
modulus are calculated.[1]

2. Chemical Resistance Testing (ASTM D543)

The resistance of Hitec HDPE to chemical reagents is evaluated using the ASTM D543
standard.[13][14]

e Principle: Test specimens are exposed to chemical reagents for a specified time and
temperature. The effects on the material's weight, dimensions, appearance, and mechanical
properties are then measured.

o Apparatus: Containers for immersing specimens, a system for applying mechanical stress if
required, an analytical balance, calipers, and a universal testing machine for evaluating
changes in mechanical properties.

e Procedure (Practice A - Immersion Test):
o At least five test specimens are prepared.
o The initial weight and dimensions of each specimen are measured.

o The specimens are fully immersed in the chemical reagent in a closed container.
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[e]

The container is stored at a specified temperature for a predetermined duration.

o

After exposure, the specimens are removed, cleaned, and re-weighed and re-measured.

[¢]

Changes in appearance (e.g., color change, swelling, crazing) are noted.

[e]

If required, the mechanical properties (e.g., tensile strength) of the exposed specimens
are tested and compared to unexposed control specimens.[2]

Experimental Workflow Diagram

The following diagram outlines a typical experimental workflow for the characterization of a
polymer like Hitec HDPE.

Material Sample Preparation (e.g., ASTM D638 specimens)

\

Physical Property Testing Mechanical Property Testing Chemical Resistance Testing
/ v / \ \
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Data Analysis and Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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